Cas no 2229682-44-2 (4-(5-Bromo-3-methylfuran-2-yl)but-3-en-2-amine)

• Product Name: 4-(5-Bromo-3-methylfuran-2-yl)but-3-en-2-amine
• CAS No: 2229682-44-2
• MF: C₉H₁₂BrNO
• MW: 230.10168170929
• CID: 5786999
• PubChem ID: 165675303
• Update Time: 2025-05-25

4-(5-Bromo-3-methylfuran-2-yl)but-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(5-bromo-3-methylfuran-2-yl)but-3-en-2-amine
• EN300-1904950
• 2229682-44-2
• 4-(5-Bromo-3-methylfuran-2-yl)but-3-en-2-amine

• Inchi： 1S/C9H12BrNO/c1-6-5-9(10)12-8(6)4-3-7(2)11/h3-5,7H,11H2,1-2H3/b4-3+
• InChI Key： OGZXDURLHRBJOJ-ONEGZZNKSA-N
• SMILES： BrC1=CC(C)=C(/C=C/C(C)N)O1

Computed Properties

• Exact Mass: 229.01023g/mol
• Monoisotopic Mass: 229.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2Ų

Additional information on 4-(5-Bromo-3-methylfuran-2-yl)but-3-en-2-amine

Comprehensive Overview of 4-(5-Bromo-3-methylfuran-2-yl)but-3-en-2-amine (CAS No. 2229682-44-2)

The compound 4-(5-Bromo-3-methylfuran-2-yl)but-3-en-2-amine (CAS No. 2229682-44-2) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material science research. This brominated furan derivative combines a furan ring with an amine functional group, making it a versatile intermediate for synthetic chemistry. Researchers are particularly interested in its conjugated double bond system, which may contribute to interesting electronic properties and reactivity patterns.

In the context of current scientific trends, 4-(5-Bromo-3-methylfuran-2-yl)but-3-en-2-amine aligns with several hot topics in chemistry. The growing demand for heterocyclic compounds in drug discovery has put furan derivatives in the spotlight. Many scientists are searching for information about "furan-based bioactive molecules" or "brominated building blocks for organic synthesis," making this compound particularly relevant. Its structural motif appears in studies related to small molecule modulators and fluorescent probes, areas that have seen increased interest in biochemical research.

The synthesis and characterization of CAS 2229682-44-2 involve sophisticated organic chemistry techniques. Modern researchers emphasize the importance of atom economy and green chemistry principles when working with such compounds. Analytical methods like NMR spectroscopy and mass spectrometry are crucial for verifying the structure of this furan-amine hybrid molecule. The bromine atom at the 5-position of the furan ring offers an excellent handle for further functionalization through various cross-coupling reactions, a feature that makes this compound valuable for medicinal chemistry applications.

From a materials science perspective, the π-conjugated system in 4-(5-Bromo-3-methylfuran-2-yl)but-3-en-2-amine suggests potential applications in organic electronics. The scientific community's growing interest in organic semiconductors and photovoltaic materials has led to increased scrutiny of such conjugated systems. Researchers investigating "furan-containing organic materials" or "amine-functionalized conjugated molecules" may find this compound particularly interesting for their work in developing new optoelectronic materials.

The stability and storage conditions of CAS 2229682-44-2 are important considerations for laboratory handling. Like many brominated organic compounds, it requires protection from light and moisture to maintain its integrity. Proper handling procedures should be followed, including the use of appropriate personal protective equipment and working in well-ventilated areas. These precautions align with current laboratory safety standards and the chemical industry's increasing focus on responsible research practices.

In pharmaceutical research, the amine functionality of 4-(5-Bromo-3-methylfuran-2-yl)but-3-en-2-amine makes it a potential candidate for developing biologically active compounds. The furan ring system is known to appear in various natural products and drug molecules, contributing to its pharmacological relevance. Current trends in drug discovery emphasize the importance of such privileged structures in medicinal chemistry, explaining why researchers are actively studying similar compounds.

The commercial availability and synthetic accessibility of 2229682-44-2 make it a practical choice for various research applications. Suppliers typically provide detailed certificates of analysis and technical data sheets to ensure researchers can properly evaluate the compound's suitability for their specific needs. The pricing and availability of such specialty chemicals are common search queries among synthetic chemists, reflecting the practical considerations in research planning.

Future research directions for 4-(5-Bromo-3-methylfuran-2-yl)but-3-en-2-amine may explore its potential in catalysis or as a ligand precursor in coordination chemistry. The combination of furan heterocycle and amine group offers interesting possibilities for metal complex formation. Such applications would align with current interests in sustainable catalysis and green synthetic methodologies, areas that continue to grow in importance across the chemical sciences.

In conclusion, 4-(5-Bromo-3-methylfuran-2-yl)but-3-en-2-amine (CAS No. 2229682-44-2) represents an intriguing case study in modern organic chemistry. Its structural features connect with multiple current research trends, from drug discovery to materials science, making it a compound worth watching as these fields continue to evolve. The scientific community's ongoing exploration of such functionalized heterocycles ensures that this molecule will remain relevant in cutting-edge chemical research for years to come.